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Compound of Interest

Compound Name: Methyl brassylate

Cat. No.: B074189

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl Brassylate, also known as Ethylene Brassylate or Musk T, is a synthetic macrocyclic
musk widely utilized in the fragrance industry.[1] Its chemical name is 1,4-
Dioxacycloheptadecane-5,17-dione, with a molecular formula of C1sH2604 and a molecular
weight of 270.36 g/mol . Valued for its soft, sweet, and persistent musky odor, it serves as a
foundational base note and an effective fixative in a variety of fragrance compositions,
enhancing the longevity and stability of the overall scent profile. Methyl Brassylate is a key
component in fine fragrances, personal care products, and household goods. Its stability and
performance in various matrices, including alcoholic solutions and detergents, make it a
versatile ingredient.

The quantitative analysis of Methyl Brassylate is crucial for quality control, formulation
development, and regulatory compliance. This document provides detailed application notes
and experimental protocols for the determination of Methyl Brassylate in fragrance
compositions using Gas Chromatography-Mass Spectrometry (GC-MS), the industry-standard
analytical technique for volatile and semi-volatile fragrance compounds.

Chemical and Physical Properties

A thorough understanding of Methyl Brassylate's properties is essential for developing robust
analytical methods.
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Property Value Reference
Molecular Formula C15H2604
Molecular Weight 270.36 g/mol
CAS Number 105-95-3

Colorless to pale yellow
Appearance . -

viscous liquid

) Soft, sweet, musky, with floral

Odor Profile

and powdery nuances

N ) 330-434°C at atmospheric

Boiling Point

pressure
Vapor Pressure <0.001 mm Hg at 20°C
Solubility Practically insoluble in water
Log P (octanol/water) 4.3-4.7

Role in Fragrance Compositions

Methyl Brassylate's primary function in a fragrance is to act as a base note and a fixative. Its
low volatility ensures that its scent persists for an extended period, providing a long-lasting
impression. It is typically used in concentrations ranging from 0.2% to 10% in fragrance
concentrates, with most formulations containing between 0.5% and 3%.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b074189?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Methyl Brassylate

is an ingredient in

v

isa | Fragrance CompositioD

isa

contains contains

Enhanced Stability

Encreased Longevita

Click to download full resolution via product page

Caption: Logical relationship of Methyl Brassylate in fragrance compositions.

Experimental Protocols
Sample Preparation: Liquid-Liquid Extraction (LLE)
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This protocol is suitable for the extraction of Methyl Brassylate from simple fragrance matrices
like alcoholic solutions (e.g., Eau de Parfum, Eau de Toilette).

Materials:

Fragrance sample

o Methyl tert-butyl ether (MTBE), HPLC grade

e Deionized water

e Anhydrous sodium sulfate

¢ 50 mL centrifuge tubes

o \ortex mixer

o Centrifuge

e Syringe filters (0.45 pm)

e GCvials

Procedure:

Weigh 0.5 g of the fragrance sample into a 50 mL amber centrifuge tube.

e Add 5 mL of deionized water to the tube.

e Add 5 mL of MTBE to the tube.

o \ortex the mixture for 30 minutes.

e Add 5 g of anhydrous sodium sulfate to remove water and aid phase separation.

e Centrifuge the sample at 3000 x g for 30 minutes.

o Carefully collect the supernatant (MTBE layer).
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« Filter the supernatant through a 0.45 pm syringe filter into a clean GC vial.

e The sample is now ready for GC-MS analysis.

Quantitative Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)

This protocol outlines the instrumental parameters for the quantitative analysis of Methyl
Brassylate.

Instrumentation:
e Gas Chromatograph with a Mass Selective Detector (GC-MS)
o Autosampler

GC-MS Conditions:

Parameter Setting

HP-5MS (30 m x 0.25 mm, 0.25 um) or

GC Column
equivalent
Injector Temperature 250°C
Injection Volume 1pL
Injection Mode Splitless
Carrier Gas Helium at a constant flow of 1.0 mL/min

Initial 60°C, hold for 2 min; ramp at 10°C/min to

Oven Temperature Program ]
300°C, hold for 10 min

Transfer Line Temperature 280°C

lon Source Temperature 230°C

lonization Mode Electron lonization (El) at 70 eV
MS Acquisition Mode Selected lon Monitoring (SIM)
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Selected lon Monitoring (SIM) Parameters for Methyl Brassylate:

lon (m/z) Dwell Time (ms) Description
98 100 Quantifier lon
55 100 Qualifier lon
86 100 Quialifier lon

Note: The molecular ion of Methyl Brassylate (m/z 270) is often of low abundance in EI mass
spectra. The fragment ions at m/z 98, 55, and 86 are more intense and suitable for

quantification.

Data Presentation
Calibration Curve

A calibration curve should be prepared using a certified reference standard of Methyl
Brassylate. A stock solution is serially diluted in MTBE to prepare a series of calibration

standards.
Concentration (pg/mL) Peak Area (m/z 98)
1.0 [Insert Data]
5.0 [Insert Data]
10.0 [Insert Data]
25.0 [Insert Data]
50.0 [Insert Data]
100.0 [Insert Data]

Sample Analysis Results

The concentration of Methyl Brassylate in unknown samples is determined by interpolating
the peak area of the quantifier ion (m/z 98) from the calibration curve.
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Calculated L
Concentration in

Sample ID Peak Area (m/z 98) Concentration
Product (%)
(ng/mL)
Fragrance A [Insert Data] [Insert Data] [Insert Data]

Fragrance B [Insert Data]

[Insert Data] [Insert Data]

Fragrance C [Insert Data]

[Insert Data] [Insert Data]

Experimental Workflow

Sample Preparation

Fragrance Sample

Liquid-Liquid Extraction

Filtration

Peak Integration

Instrumental Analysis

GC-MS Analysis

Data Processing

Calibration Curve

Quantification
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Caption: Experimental workflow for the analysis of Methyl Brassylate.

Conclusion

The protocols and application notes presented here provide a robust framework for the
accurate and reliable quantification of Methyl Brassylate in fragrance compositions. The use
of GC-MS with a validated sample preparation method ensures high sensitivity and selectivity.
Adherence to these methodologies will support quality assurance, formulation optimization, and
regulatory adherence in the fragrance industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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